(2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]propanoate (2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]propanoate Leu-Ala is a dipeptide composed of L-leucine and L-alanine joined by a peptide linkage. It has a role as a metabolite. It derives from a L-leucine and a L-alanine.
Brand Name: Vulcanchem
CAS No.: 7298-84-2
VCID: VC0532867
InChI: InChI=1S/C9H18N2O3.H2O/c1-5(2)4-7(10)8(12)11-6(3)9(13)14;/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14);1H2/t6-,7-;/m0./s1
SMILES: CC(C)CC(C(=O)NC(C)C(=O)O)N.O
Molecular Formula: C9H18N2O3
Molecular Weight: 220.27 g/mol

(2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]propanoate

CAS No.: 7298-84-2

Inhibitors

VCID: VC0532867

Molecular Formula: C9H18N2O3

Molecular Weight: 220.27 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]propanoate - 7298-84-2

CAS No. 7298-84-2
Product Name (2S)-2-[[(2S)-2-Azaniumyl-4-methylpentanoyl]amino]propanoate
Molecular Formula C9H18N2O3
Molecular Weight 220.27 g/mol
IUPAC Name (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]propanoic acid;hydrate
Standard InChI InChI=1S/C9H18N2O3.H2O/c1-5(2)4-7(10)8(12)11-6(3)9(13)14;/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14);1H2/t6-,7-;/m0./s1
Standard InChIKey HSQGMTRYSIHDAC-BQBZGAKWSA-N
Isomeric SMILES C[C@@H](C(=O)[O-])NC(=O)[C@H](CC(C)C)[NH3+]
SMILES CC(C)CC(C(=O)NC(C)C(=O)O)N.O
Canonical SMILES CC(C)CC(C(=O)NC(C)C(=O)[O-])[NH3+]
Appearance Solid powder
Description Leu-Ala is a dipeptide composed of L-leucine and L-alanine joined by a peptide linkage. It has a role as a metabolite. It derives from a L-leucine and a L-alanine.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Leucyl-alanine; Alanine, N-L-leucyl-, L-; Leu-ala; Leucylalanine; NSC 89180; NSC-89180; NSC89180;
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